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Compound of Interest

Compound Name: 3-Chlorocyclohexene

Cat. No.: B1361376 Get Quote

Proper disposal of 3-Chlorocyclohexene is critical to ensure laboratory safety and

environmental protection. As a flammable and potentially hazardous chemical, it requires a

structured disposal plan that adheres to institutional and regulatory standards. This guide

provides detailed, step-by-step procedures for researchers, scientists, and drug development

professionals to manage and dispose of 3-Chlorocyclohexene waste safely and effectively.

Immediate Safety and Handling Precautions
Before handling 3-Chlorocyclohexene, it is essential to take the following safety precautions.

These measures are derived from its classification as a Category 3 flammable liquid[1][2][3].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., Fluorinated rubber, Nitrile rubber), safety glasses or goggles, and a lab

coat[4]. If there is a risk of vapor inhalation, use a respirator with an appropriate vapor

cartridge[2].

Ventilation: Handle 3-Chlorocyclohexene in a well-ventilated area, preferably within a

chemical fume hood, to prevent the accumulation of flammable vapors[1][2].

Ignition Sources: Keep the chemical away from all potential ignition sources, such as open

flames, hot surfaces, sparks, and static discharge[1][2]. Use explosion-proof equipment

when necessary[1].
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Spill Management: In case of a spill, remove all ignition sources. Absorb the spill with an

inert, non-combustible material (e.g., dry sand or earth) and place it in a sealed container for

disposal as hazardous waste. Ensure the area is well-ventilated.

Step-by-Step Disposal Procedure
The disposal of 3-Chlorocyclohexene must be managed through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company[1][5]. Do not dispose of this chemical in the regular trash or down the sanitary

sewer[5][6].

Waste Identification and Classification:

Treat all unused, expired, or contaminated 3-Chlorocyclohexene as hazardous waste[7].

Due to its flammability, it is classified as a hazardous waste.

Container Selection and Management:

Primary Container: Use a chemically compatible container with a leak-proof, screw-on cap

for collecting the waste[8][9]. Glass or appropriate plastic bottles are suitable, but ensure

they are in good condition with no cracks or leaks[5][9]. Do not use containers with corks

or parafilm as primary seals[8].

Container Condition: Keep the exterior of the waste container clean and dry. Wipe down

any spills on the container before storage and collection[8].

Closure: Keep the waste container closed at all times, except when adding waste[8][9].

Labeling the Waste Container:

Immediately label the container as soon as the first drop of waste is added[7].

The label must include the words "Hazardous Waste"[5].

Clearly write the full chemical name, "3-Chlorocyclohexene," and its concentration if in a

mixture. Do not use abbreviations or chemical formulas[5].
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Indicate the relevant hazard pictograms (e.g., flammable liquid)[5].

Include the name of the principal investigator, the lab room number, and the date the

waste was first added to the container[5].

Waste Storage:

Segregation: Store the 3-Chlorocyclohexene waste separately from incompatible

materials, such as oxidizers, acids, and bases[9][10].

Location: Store the waste container in a designated hazardous waste storage area within

the laboratory, away from heat and ignition sources[1][2]. This area should be well-

ventilated.

Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary container (like a lab tray or dishpan) to contain any potential leaks or

spills[7][8]. The secondary container should be able to hold at least 110% of the volume of

the primary container[8].

Arranging for Disposal:

Contact your institution's EHS office to request a hazardous waste collection[8].

Complete any required waste disposal forms, accurately listing the contents of the

container[5].

Follow the specific procedures and timelines provided by your EHS department for waste

pickup. Do not accumulate more than 55 gallons of hazardous waste in your laboratory[7].

Empty Container Disposal:

A container that held 3-Chlorocyclohexene must be triple-rinsed with a suitable solvent

(e.g., ethanol or acetone) to remove all residues[7][9].

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste along with the 3-Chlorocyclohexene waste[9].
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Once triple-rinsed and air-dried, deface or remove the original labels, and the empty

container may be disposed of as regular, non-hazardous trash or recycled according to

institutional policy[7][9].

Chemical and Physical Properties
The following table summarizes key quantitative data for 3-Chlorocyclohexene.

Property Value

Molecular Formula C₆H₉Cl[2][11]

Molecular Weight 116.59 g/mol [2][3]

Boiling Point 147.5 °C at 760 mmHg[2]

Flash Point 27.4 °C[2]

Density 1.02 g/cm³[2]

Disposal Workflow Diagram
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Preparation & Collection

Safe Storage

Final Disposal

1. Identify Waste
Treat 3-Chlorocyclohexene as

hazardous waste.

2. Select Container
Use a compatible, leak-proof
container with a screw cap.

3. Label Container
Attach 'Hazardous Waste' tag.
Fill in all required information.

4. Add Waste
Keep container closed when

not adding waste.

5. Segregate Waste
Store away from incompatible

chemicals (e.g., oxidizers).

Container is in use

6. Use Secondary Containment
Place container in a spill tray.

7. Store Securely
Keep in a designated, ventilated
area away from ignition sources.

8. Request Pickup
Contact EHS/Waste Management

and complete forms.

Container is full or
collection is scheduled

9. Await Collection
EHS collects the waste for

licensed disposal.

10. Manage Empty Container
Triple-rinse, collect rinsate,

deface label, and dispose of container.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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